Ethyl 12-[[2-[(2R,3R)-3-[2-[(12-ethoxy-12-oxododecyl)-methylamino]-2-oxoethoxy]butan-2-yl]oxyacetyl]-methylamino]dodecanoate

• CAS No.: 58801-34-6
• Product Name: Ethyl 12-[[2-[(2R,3R)-3-[2-[(12-ethoxy-12-oxododecyl)-methylamino]-2-oxoethoxy]butan-2-yl]oxyacetyl]-methylamino]dodecanoate
• Molecular Formula: C38H71N2O8+
• Molecular Weight: 684 g/mol
• IUPAC Name: ethyl 12-[7-(11-ethoxy-11-oxoundecyl)-2,3,10-trimethyl-6,11-dioxo-1,4-dioxa-10-aza-7-azoniacyclododec-7-yl]dodecanoate
• Standard InChI: InChI=1S/C38H71N2O8/c1-6-45-37(43)25-21-17-13-9-8-11-15-19-23-28-40(29-24-20-16-12-10-14-18-22-26-38(44)46-7-2)30-27-39(5)35(41)31-47-33(3)34(4)48-32-36(40)42/h33-34H,6-32H2,1-5H3/q+1
• Standard InChIKey: CJAONIOAQZUHPN-KKLWWLSJSA-N
• Isomeric SMILES: CCOC(=O)CCCCCCCCCCCN(C)C(=O)CO[C@H](C)[C@@H](C)OCC(=O)N(C)CCCCCCCCCCCC(=O)OCC
• SMILES: CCOC(=O)CCCCCCCCCCC[N+]1(CCN(C(=O)COC(C(OCC1=O)C)C)C)CCCCCCCCCCC(=O)OCC
• Canonical SMILES: CCOC(=O)CCCCCCCCCCC[N+]1(CCN(C(=O)COC(C(OCC1=O)C)C)C)CCCCCCCCCCC(=O)OCC
• Appearance: Assay:≥95%A solution in ethanol
• Synonyms: (17R,18R)-diethyl 13,17,18,22-tetramethyl-14,21-dioxo-16,19-dioxa-13,22-diazatetratriacontane-1,34-dioate
• PubChem Compound: 100850
• Last Modified: Nov 11 2021